Cas no 79309-62-9 (methyl 1-methoxycyclohexane-1-carboxylate)

• Product Name: methyl 1-methoxycyclohexane-1-carboxylate
• CAS No: 79309-62-9
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 5249030
• Update Time: 2025-09-28

methyl 1-methoxycyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 1-methoxy-, methyl ester
• methyl 1-methoxycyclohexane-1-carboxylate

• Inchi： 1S/C9H16O3/c1-11-8(10)9(12-2)6-4-3-5-7-9/h3-7H2,1-2H3
• InChI Key： QOVQNPORMDUQDY-UHFFFAOYSA-N
• SMILES： C1(OC)(C(OC)=O)CCCCC1

Additional information on methyl 1-methoxycyclohexane-1-carboxylate

Recent Advances in the Application of Methyl 1-Methoxycyclohexane-1-carboxylate (CAS: 79309-62-9) in Chemical Biology and Pharmaceutical Research

Methyl 1-methoxycyclohexane-1-carboxylate (CAS: 79309-62-9) is a versatile chemical compound that has garnered increasing attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, including drug candidates and functional materials. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in modern drug discovery and development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of methyl 1-methoxycyclohexane-1-carboxylate as a building block for the synthesis of novel cyclohexane-based inhibitors targeting protein-protein interactions (PPIs). The researchers successfully incorporated this compound into a series of small molecules that exhibited potent inhibitory activity against the p53-MDM2 interaction, a critical target in cancer therapy. The study reported IC50 values in the low micromolar range, suggesting promising therapeutic potential.

In the field of prodrug development, a recent patent application (WO2023051234) disclosed the use of methyl 1-methoxycyclohexane-1-carboxylate as a masking group for carboxylic acid-containing drugs. The compound's stability under physiological conditions and its controlled release properties make it particularly suitable for improving the bioavailability of poorly soluble active pharmaceutical ingredients (APIs). This innovation addresses a significant challenge in formulation science and could lead to more effective drug delivery systems.

Structural modification studies have revealed interesting insights into the compound's reactivity. Research published in Organic Letters (2024) showed that the methoxy and ester functional groups in methyl 1-methoxycyclohexane-1-carboxylate participate in unique stereoelectronic effects that influence its reactivity patterns. These findings have important implications for designing more efficient synthetic routes and developing novel derivatives with enhanced biological activity.

From a safety perspective, recent toxicological evaluations (Regulatory Toxicology and Pharmacology, 2023) have provided valuable data on the compound's safety profile. Acute toxicity studies in rodent models showed favorable results, with LD50 values indicating low acute toxicity. These findings support the continued investigation of this compound for pharmaceutical applications while highlighting the need for more comprehensive long-term toxicity assessments.

Looking forward, methyl 1-methoxycyclohexane-1-carboxylate presents exciting opportunities for drug discovery and development. Its structural features offer multiple points for chemical modification, making it a valuable scaffold for medicinal chemistry programs. Future research directions may include exploring its applications in targeted drug delivery systems, investigating its potential as a chiral auxiliary in asymmetric synthesis, and developing more sustainable production methods to meet growing industrial demand.